![molecular formula C17H13BrN2O B1603407 2-(6-Bromoquinolin-4-yl)-1-(6-methylpyridin-2-yl)ethanone CAS No. 476472-28-3](/img/structure/B1603407.png)
2-(6-Bromoquinolin-4-yl)-1-(6-methylpyridin-2-yl)ethanone
Overview
Description
2-(6-Bromoquinolin-4-yl)-1-(6-methylpyridin-2-yl)ethanone is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as BQME and has a molecular formula of C17H13BrN2O.
Mechanism of Action
The mechanism of action of BQME is not fully understood, but it is believed to act by inhibiting various cellular pathways. BQME has been shown to inhibit the activity of various enzymes, including cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are involved in the production of pro-inflammatory cytokines. BQME has also been shown to inhibit the activity of various transcription factors, including nuclear factor-kappa B (NF-κB), which regulates the expression of various genes involved in inflammation and cancer.
Biochemical and Physiological Effects:
BQME has been shown to have various biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines, including interleukin-1β (IL-1β) and tumor necrosis factor-alpha (TNF-α). BQME has also been shown to inhibit the activity of various enzymes involved in inflammation, including COX-2 and LOX. BQME has been shown to induce apoptosis in cancer cells and inhibit cell proliferation. It has also been shown to possess anti-microbial properties, inhibiting the growth of various bacterial and fungal strains.
Advantages and Limitations for Lab Experiments
The advantages of using BQME in lab experiments include its high yield synthesis method, its potential applications in various fields of scientific research, and its biochemical and physiological effects. However, the limitations of using BQME in lab experiments include the lack of understanding of its mechanism of action and its potential toxicity.
Future Directions
In the future, BQME can be further studied for its potential applications in various fields of scientific research. Its mechanism of action can be further elucidated to understand its potential targets and pathways. BQME can also be further studied for its potential toxicity and side effects. Further research can also be conducted to develop derivatives of BQME with improved properties and potential applications.
Conclusion:
In conclusion, 2-(6-Bromoquinolin-4-yl)-1-(6-methylpyridin-2-yl)ethanone is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. Its high yield synthesis method, potential applications, and biochemical and physiological effects make it a promising compound for further research. However, its mechanism of action and potential toxicity need to be further elucidated. Further research can also be conducted to develop derivatives of BQME with improved properties and potential applications.
Scientific Research Applications
BQME has shown potential applications in various fields of scientific research. It has been extensively studied for its anti-inflammatory, anti-cancer, and anti-microbial properties. BQME has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. It has also been shown to possess anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. BQME has also been studied for its anti-microbial properties, and it has been shown to inhibit the growth of various bacterial and fungal strains.
properties
IUPAC Name |
2-(6-bromoquinolin-4-yl)-1-(6-methylpyridin-2-yl)ethanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H13BrN2O/c1-11-3-2-4-16(20-11)17(21)9-12-7-8-19-15-6-5-13(18)10-14(12)15/h2-8,10H,9H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RJWSUIBCCYEGBN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=CC=C1)C(=O)CC2=C3C=C(C=CC3=NC=C2)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H13BrN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00591908 | |
Record name | 2-(6-Bromoquinolin-4-yl)-1-(6-methylpyridin-2-yl)ethan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00591908 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
341.2 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(6-Bromoquinolin-4-yl)-1-(6-methylpyridin-2-yl)ethanone | |
CAS RN |
476472-28-3 | |
Record name | 2-(6-Bromo-4-quinolinyl)-1-(6-methyl-2-pyridinyl)ethanone | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=476472-28-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-(6-Bromoquinolin-4-yl)-1-(6-methylpyridin-2-yl)ethan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00591908 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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